Cas no 950231-55-7 (N-Cyclohexyl-1-(4-methylphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-Cyclohexyl-1-(4-methylphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 950231-55-7
• MF: C₁₉H₂₆N₄O
• MW: 326.435944080353
• CID: 5430149
• PubChem ID: 17015471
• Update Time: 2025-06-08

N-Cyclohexyl-1-(4-methylphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-5-propyl-1-(p-tolyl)-1H-1,2,3-triazole-4-carboxamide
• F3375-1133
• AKOS002336898
• N-cyclohexyl-1-(4-methylphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide
• 950231-55-7
• STL018134
• N-Cyclohexyl-1-(4-methylphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H26N4O/c1-3-7-17-18(19(24)20-15-8-5-4-6-9-15)21-22-23(17)16-12-10-14(2)11-13-16/h10-13,15H,3-9H2,1-2H3,(H,20,24)
• InChI Key： VAQFYQDIFFYNLL-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C(CCC)=C(C(NC2CCCCC2)=O)N=N1

Computed Properties

• Exact Mass: 326.21066147g/mol
• Monoisotopic Mass: 326.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.03±0.20(Predicted)

Additional information on N-Cyclohexyl-1-(4-methylphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of N-Cyclohexyl-1-(4-methylphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 950231-55-7)

The compound N-Cyclohexyl-1-(4-methylphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 950231-55-7, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a 1,2,3-triazole core and a cyclohexyl carboxamide moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for triazole derivatives like N-Cyclohexyl-1-(4-methylphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide has surged due to their versatility in drug discovery. The 1,2,3-triazole ring is known for its stability and ability to mimic peptide bonds, making it a valuable building block in medicinal chemistry. This compound's 4-methylphenyl and propyl substituents further enhance its lipophilicity, which is crucial for optimizing pharmacokinetic properties. Scientists are exploring its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapies.

The synthesis of CAS 950231-55-7 typically involves click chemistry methodologies, a popular topic in modern organic synthesis. This approach emphasizes efficiency and selectivity, which are critical for scaling up production. The compound's carboxamide group also opens doors for further derivatization, enabling the creation of libraries for high-throughput screening. As the pharmaceutical industry shifts toward fragment-based drug design, molecules like this are increasingly valuable for their modularity and drug-like properties.

From an industrial perspective, N-Cyclohexyl-1-(4-methylphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide is often discussed in the context of green chemistry. Researchers are investigating solvent-free or catalytic methods to reduce environmental impact during synthesis. This aligns with global initiatives to minimize waste and energy consumption in chemical manufacturing. Additionally, its potential applications in crop protection have sparked interest, as triazole-based compounds are known for their fungicidal and herbicidal activities.

For those searching "triazole carboxamide uses" or "CAS 950231-55-7 suppliers", it's important to note that this compound is primarily used in research settings. Its mechanism of action is still under investigation, but preliminary studies suggest interactions with enzymatic pathways. The cyclohexyl group may contribute to conformational rigidity, a desirable trait in drug candidates. As with many specialized chemicals, proper handling and storage are essential to maintain its stability and purity.

In summary, N-Cyclohexyl-1-(4-methylphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide represents a fascinating intersection of synthetic chemistry and applied science. Its multi-functional design caters to diverse research needs, from medicinal chemistry to material science. As the scientific community continues to explore its full potential, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.